Cas no 30764-26-2 (Butanamide, N,N'-(sulfonyldi-4,1-phenylene)bis[3-oxo-)

• Product name: Butanamide, N,N'-(sulfonyldi-4,1-phenylene)bis[3-oxo-
• CAS No: 30764-26-2
• MF: C₂₀H₂₀N₂O₆S
• MW: 416.4476
• CID: 1444200
• PubChem ID: 13007563

Butanamide, N,N'-(sulfonyldi-4,1-phenylene)bis[3-oxo- Chemical and Physical Properties

Names and Identifiers

• N,Na(2)-(Sulfonyldi-4,1-phenylene)bis[3-oxobutanamide]
• 30764-26-2
• SCHEMBL13306091
• DTXSID601225605
• Butanamide, N,N'-(sulfonyldi-4,1-phenylene)bis[3-oxo-

• Inchi： InChI=1S/C20H20N2O6S/c1-13(23)11-19(25)21-15-3-7-17(8-4-15)29(27,28)18-9-5-16(6-10-18)22-20(26)12-14(2)24/h3-10H,11-12H2,1-2H3,(H,21,25)(H,22,26)
• InChI Key： BBCAYNHFDMILDT-UHFFFAOYSA-N
• SMILES： CC(=O)CC(=O)NC1=CC=C(C=C1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)CC(=O)C

Computed Properties

• Exact Mass: 416.1043
• Monoisotopic Mass: 416.10420754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 126.48